2-Oxazolidinone, 5-[4-(phenylmethoxy)phenyl]-
2-Oxazolidinone, 5-[4-(phenylmethoxy)phenyl]-
Brand Name:
Vulcanchem
CAS No.:
88693-98-5
VCID:
VC0017923
InChI:
InChI=1S/C16H15NO3/c18-16-17-10-15(20-16)13-6-8-14(9-7-13)19-11-12-4-2-1-3-5-12/h1-9,15H,10-11H2,(H,17,18)
SMILES:
C1C(OC(=O)N1)C2=CC=C(C=C2)OCC3=CC=CC=C3
Molecular Formula:
C16H15NO3
Molecular Weight:
269.29 g/mol
2-Oxazolidinone, 5-[4-(phenylmethoxy)phenyl]-
CAS No.: 88693-98-5
Reference Standards
VCID: VC0017923
Molecular Formula: C16H15NO3
Molecular Weight: 269.29 g/mol
![2-Oxazolidinone, 5-[4-(phenylmethoxy)phenyl]- - 88693-98-5](/images/no_structure.jpg)
| CAS No. | 88693-98-5 |
|---|---|
| Product Name | 2-Oxazolidinone, 5-[4-(phenylmethoxy)phenyl]- |
| Molecular Formula | C16H15NO3 |
| Molecular Weight | 269.29 g/mol |
| IUPAC Name | 5-(4-phenylmethoxyphenyl)-1,3-oxazolidin-2-one |
| Standard InChI | InChI=1S/C16H15NO3/c18-16-17-10-15(20-16)13-6-8-14(9-7-13)19-11-12-4-2-1-3-5-12/h1-9,15H,10-11H2,(H,17,18) |
| Standard InChIKey | QFDVKHYDKDBVHD-UHFFFAOYSA-N |
| SMILES | C1C(OC(=O)N1)C2=CC=C(C=C2)OCC3=CC=CC=C3 |
| Canonical SMILES | C1C(OC(=O)N1)C2=CC=C(C=C2)OCC3=CC=CC=C3 |
| Synonyms | 5-[4-(Phenylmethoxy)phenyl]-2-oxazolidinone; |
| PubChem Compound | 13358330 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume